Cas no 827610-11-7 (Benzenesulfonic acid, 5-acetyl-4-hydroxy-2-methoxy-, monosodium salt)

Benzenesulfonic acid, 5-acetyl-4-hydroxy-2-methoxy-, monosodium salt, is a specialized organic compound with a sulfonate functional group, enhancing its solubility in aqueous solutions. The acetyl and hydroxy substituents contribute to its reactivity, making it useful in synthetic chemistry and industrial applications. The methoxy group provides stability, while the monosodium salt form improves handling and compatibility in formulations. This compound is often employed as an intermediate in the synthesis of dyes, pharmaceuticals, or agrochemicals due to its balanced polarity and structural versatility. Its well-defined molecular structure ensures consistent performance in reactions requiring precise sulfonation or derivatization.

Benzenesulfonic acid, 5-acetyl-4-hydroxy-2-methoxy-, monosodium salt structure

827610-11-7 structure

Product Name:Benzenesulfonic acid, 5-acetyl-4-hydroxy-2-methoxy-, monosodium salt

CAS No:827610-11-7

MF:C₉H₁₀NaO₆S

MW:269.22687292099

CID:683099

PubChem ID:72946553

Update Time:2025-06-07

Benzenesulfonic acid, 5-acetyl-4-hydroxy-2-methoxy-, monosodium salt Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonic acid, 5-acetyl-4-hydroxy-2-methoxy-, monosodium salt
- SODIUM PAEONOL SULFONATE
- Benzenesulfonic acid, 5-acetyl-4-hydroxy-2-methoxy-, monosodium salt (9CI)
- AS-83335
- sodium;5-acetyl-4-hydroxy-2-methoxybenzenesulfonate
- D97228
- 827610-11-7
- Sodium 5-acetyl-4-hydroxy-2-methoxybenzenesulfonate
- Inchi： 1S/C9H10O6S.Na/c1-5(10)6-3-9(16(12,13)14)8(15-2)4-7(6)11;/h3-4,11H,1-2H3,(H,12,13,14);
- InChI Key： HWFKVKAYVMBAAQ-UHFFFAOYSA-N
- SMILES： [Na].O=C(C)C1C(O)=CC(OC)=C(S(O)(=O)=O)C=1

Computed Properties

Exact Mass: 268.00175346g/mol
Monoisotopic Mass: 268.00175346g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 362
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 112Å²

Benzenesulfonic acid, 5-acetyl-4-hydroxy-2-methoxy-, monosodium salt Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Aaron	AR00GMDL-1g	SODIUM PAEONOL SULFONATE	827610-11-7	95%	1g	$24.00	2025-02-10
1PlusChem	1P00GM59-1g	SODIUM PAEONOL SULFONATE	827610-11-7	95%+	1g	$74.00	2023-12-16
A2B Chem LLC	AH74397-1g	SODIUM PAEONOL SULFONATE	827610-11-7	95%+	1g	$46.00	2023-12-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1945273-1g	Sodium 5-acetyl-4-hydroxy-2-methoxybenzenesulfonate	827610-11-7	98%	1g	￥372.00	2024-07-28
A2B Chem LLC	AH74397-2.5g	SODIUM PAEONOL SULFONATE	827610-11-7	98%	2.5g	$22.00	2024-04-19
A2B Chem LLC	AH74397-10g	SODIUM PAEONOL SULFONATE	827610-11-7	98%	10g	$42.00	2024-04-19
1PlusChem	1P00GM59-2.5g	SODIUM PAEONOL SULFONATE	827610-11-7	98%	2.5g	$31.00	2024-04-21
1PlusChem	1P00GM59-10g	SODIUM PAEONOL SULFONATE	827610-11-7	98%	10g	$48.00	2024-04-21

Benzenesulfonic acid, 5-acetyl-4-hydroxy-2-methoxy-, monosodium salt Production Method

Production Method 1

827610-11-7

Reaction Conditions

1.1 Reagents: Zinc chloride ; rt → 140 °C; 30 min, 156 - 159 °C
2.1 Reagents: Sodium hydroxide , Sodium bisulfite Solvents: Water ; 0 - 5 °C
2.2 2 - 3 h, 40 - 42 °C
3.1 Reagents: Sulfuric acid Solvents: Water ; 3 h, 83 - 85 °C
3.2 Reagents: Sodium ethoxide Solvents: Ethanol ; basified

Reference

Preparation of sodium paeonol sulfonate

Hu, Gui, Zhongguo Yiyuan Yaoxue Zazhi, 2004, 24(5),

Production Method 2

552-41-0

827610-11-7

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; 3 h, 83 - 85 °C
1.2 Reagents: Sodium ethoxide Solvents: Ethanol ; basified

Reference

Preparation of sodium paeonol sulfonate

Hu, Gui, Zhongguo Yiyuan Yaoxue Zazhi, 2004, 24(5),

Production Method 3

89-84-9

827610-11-7

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Sodium bisulfite Solvents: Water ; 0 - 5 °C
1.2 2 - 3 h, 40 - 42 °C
2.1 Reagents: Sulfuric acid Solvents: Water ; 3 h, 83 - 85 °C
2.2 Reagents: Sodium ethoxide Solvents: Ethanol ; basified

Reference

Preparation of sodium paeonol sulfonate

Hu, Gui, Zhongguo Yiyuan Yaoxue Zazhi, 2004, 24(5),